2-Butenoic acid, ethyl ester

• CAS No.: 10544-63-5
• Product Name: 2-Butenoic acid, ethyl ester
• Molecular Formula: C6H10O2
• Molecular Weight: 114.14 g/mol
• IUPAC Name: ethyl but-2-enoate
• Standard InChI: InChI=1S/C6H10O2/c1-3-5-6(7)8-4-2/h3,5H,4H2,1-2H3
• Standard InChIKey: ZFDIRQKJPRINOQ-HWKANZROSA-N
• Isomeric SMILES: CCOC(=O)/C=C/C
• SMILES: CCOC(=O)C=CC
• Canonical SMILES: CCOC(=O)C=CC
• Boiling Point: 137.25 °C
• Density: d204 0.92; 0.916-0.921
• Physical Description: Ethyl crotonate appears as a clear colorless liquid with a pungent odor. Less dense than water and insoluble in water. Vapors heavier than air.; Colourless liquid; Powerful sour caramellic-fruity aroma
• Description: Ethyl (2Z)-but-2-enoate is a but-2-enoate ester obtained by the formal condensation of isocrotonic acid with ethanol. It has a role as a metabolite. It derives from an isocrotonic acid.; Ethyl crotonate, also known as fema 3486, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl crotonate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl crotonate has been primarily detected in urine. Within the cell, ethyl crotonate is primarily located in the cytoplasm. Ethyl crotonate can be biosynthesized from isocrotonic acid. Ethyl crotonate is a sweet, alliaceous, and caramel tasting compound that can be found in alcoholic beverages, fruits, and mollusks. This makes ethyl crotonate a potential biomarker for the consumption of these food products.; Ethyl crotonate appears as a clear colorless liquid with a pungent odor. Less dense than water and insoluble in water. Vapors heavier than air.
• Solubility: Insoluble in water; soluble in oils; Soluble (in ethanol)
• Synonyms: 2-Butenoic Acid Ethyl Ester; Ethyl 2-Butenoate; Ethyl Crotonate; NSC 4778
• PubChem Compound: 12191
• Last Modified: Dec 23 2021